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Compound of Interest

Compound Name:
3-Hydroxy-5-

methoxybenzaldehyde-d3

Cat. No.: B1153120

Get Quote

Executive Summary
Immediate Action Required: Treat 3-Hydroxy-5-methoxybenzaldehyde-d3 as a hazardous

organic chemical, specifically an irritant with potential reactivity toward strong oxidizers. Critical

Distinction: This is a stable isotope (deuterated) compound. Unless explicitly mixed with

radiolabels (e.g.,

C or

H), it is non-radioactive and does not require decay-in-storage or radiological waste streams.
However, due to the high cost of deuterated standards, ensure the material is truly waste
before disposal; residual recovery is often economically viable.

Chemical Profile & Risk Assessment
To dispose of this chemical safely, you must understand its reactivity profile. The deuterium

labeling (

or ring-labeled) increases the molecular weight but does not alter the chemical toxicity or waste
classification compared to the proteo (non-labeled) parent.
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Feature Specification

Compound Name 3-Hydroxy-5-methoxybenzaldehyde-d3

Parent Compound
3-Hydroxy-5-methoxybenzaldehyde (CAS:

57179-35-8 for unlabeled)

Molecular Weight
~155.17 g/mol (approx. +3 Da vs parent 152.15

g/mol )

Physical State Solid (typically off-white to beige powder)

GHS Hazards
H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.

[1][2][3][4] Irrit.)

Reactivity Class Aldehyde / Phenol derivative

Incompatibilities
Strong Oxidizers (exothermic oxidation to

benzoic acid), Strong Bases

Expert Insight: The Aldehyde Hazard
As a Senior Application Scientist, I often see researchers treat benzaldehydes as benign. They

are not. Aldehydes can undergo autoxidation to form carboxylic acids. In a waste drum

containing strong oxidizers (like nitric acid or peroxides), this reaction can become uncontrolled

and exothermic. Never bulk-pack this compound with oxidizing agents.

Pre-Disposal Stabilization & Segregation
Before moving waste to the central accumulation area, stabilize the material at the bench level.

A. Solid Waste (Pure Compound or Contaminated
Debris)

Vials: If the vial contains residual high-value isotope, rinse with a deuterated solvent (e.g.,

DMSO-

) for recovery if applicable. If truly empty, triple-rinse with a standard solvent
(acetone/methanol) into the liquid waste stream before disposing of the glass.
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Debris: Gloves, weigh boats, and paper towels contaminated with the solid should be

bagged in clear, chemically resistant polyethylene bags (2-4 mil thickness). Label as "Debris

contaminated with Irritant Organics."

B. Liquid Waste (Solutions)
Most disposal involves the solvent matrix (e.g., DMSO, Methanol, Acetonitrile).

pH Check: Ensure the solution is neutral (pH 6-8). If the experimental workflow involved

acids or bases, neutralize before adding to a solvent waste drum to prevent heat generation.

Segregation: Do not mix with halogenated waste unless the solvent itself is halogenated

(e.g., Dichloromethane).

Waste Stream Decision Logic
Use the following decision tree to determine the correct physical disposal path.
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Waste Material Identified:
3-Hydroxy-5-methoxybenzaldehyde-d3

Physical State?

SOLID
(Powder, contaminated gloves, paper)

LIQUID
(Dissolved in solvent)

Is it pure unused compound? Identify Primary Solvent

Evaluate for Recovery
(High Value Isotope)

Yes (Significant Qty)

Solid Chemical Waste Bin
Label: 'Solid Organics, Irritant'

No / Trace / Debris

If unrecoverable

Halogenated Stream
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Stream
(e.g., MeOH, DMSO, Acetone)

No Halogens

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Hydroxy-5-methoxybenzaldehyde-d3 waste

based on physical state and solvent matrix.

Regulatory Compliance (RCRA & Local)
In the United States, this compound falls under the Resource Conservation and Recovery Act

(RCRA). While 3-Hydroxy-5-methoxybenzaldehyde is not explicitly "P-listed" or "U-listed"

(unlike its cousin Benzaldehyde, U019), it must be characterized based on the mixture.

Waste Coding Table
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Waste Characteristic RCRA Code Applicability to d3-Analog

Ignitability D001

Applicable if dissolved in

flammable solvents (Flash

point <60°C).[5]

Corrosivity D002

Unlikely unless mixed with

strong acids/bases (pH <2 or

>12.5).

Reactivity D003

Unlikely in pure form, but

possible if mixed with strong

oxidizers.

Toxicity None

Not a TCLP list compound.

Dispose as non-regulated

chemical waste if solid.

Labeling Requirement: Regardless of the specific code, the waste container label MUST read:

"Hazardous Waste - Aldehyde Derivative. Irritant. Contains: 3-Hydroxy-5-

methoxybenzaldehyde-d3."[1]

Compatibility & Storage Logic
The following diagram illustrates the chemical incompatibility logic that must be enforced in the

laboratory waste satellite accumulation area.
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3-Hydroxy-5-methoxybenzaldehyde-d3
(Aldehyde/Phenol)

Mineral Acids
(HCl, H2SO4)

Compatible
(with caution)

Exothermic Oxidation
(Fire Risk)

DO NOT MIX

Condensation/Polymerization
(Heat Generation)

DO NOT MIX

Strong Oxidizers
(Nitric Acid, Peroxides)

Strong Bases
(NaOH, KOH)

Click to download full resolution via product page

Figure 2: Chemical compatibility chart highlighting critical segregation requirements to prevent

uncontrolled reactions in waste containers.

Emergency Spill Response
If a spill occurs during the disposal process:

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If powder is aerosolized, use a dust

mask (N95) or work in a fume hood.

Containment:

Solid: Do not dry sweep if dust generation is likely. Cover with wet paper towels or use a

HEPA vacuum.

Liquid: Absorb with an inert material (vermiculite or sand). Do not use combustible

materials (like sawdust) if the solvent is flammable.

Decontamination: Wash the surface with a dilute soap solution. The phenol moiety makes it

slightly acidic; a mild alkaline detergent helps solubilize residues.

Disposal of Spill Debris: Bag all cleanup materials and label as hazardous waste (Solid

Irritant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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